Cas no 946199-20-8 (N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide
• CAS No: 946199-20-8
• MF: C₂₁H₁₇N₃O₂S₃
• MW: 439.573580503464
• CID: 5805257
• PubChem ID: 25284457
• Update Time: 2025-07-18

N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• N-(4-methylbenzo[d]thiazol-2-yl)-2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)acetamide
• 946199-20-8
• N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}acetamide
• F5084-0228
• AKOS024495755
• N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide

• Inchi： 1S/C21H17N3O2S3/c1-13-6-5-9-17-19(13)24-20(29-17)23-18(26)10-15-11-27-21(22-15)28-12-16(25)14-7-3-2-4-8-14/h2-9,11H,10,12H2,1H3,(H,23,24,26)
• InChI Key： QATWTSNGMUYLSK-UHFFFAOYSA-N
• SMILES： S1C(NC(CC2=CSC(=N2)SCC(C2C=CC=CC=2)=O)=O)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 439.04829031g/mol
• Monoisotopic Mass: 439.04829031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 154Ų

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide

Introduction to N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide (CAS No. 946199-20-8)

N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 946199-20-8, belongs to a class of molecules that incorporate benzothiazole and thiazole scaffolds, which are well-known for their diverse pharmacological applications.

The benzothiazole moiety, characterized by a fused ring system consisting of a benzene ring and a thiazole ring, is a common pharmacophore in many bioactive molecules. Its presence in N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide suggests that the compound may exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. These properties are often attributed to the ability of benzothiazole derivatives to interact with various biological targets, including enzymes and receptors.

The second key structural component of this compound is the thiazole ring, which is another heterocyclic scaffold that plays a crucial role in medicinal chemistry. Thiazole derivatives are known for their wide range of biological activities, including antifungal, antibacterial, and antiviral properties. In N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide, the thiazole ring is further modified by the presence of a sulfanyl group and an acetamide moiety, which may enhance its binding affinity to specific biological targets.

The acetamide functional group in the compound's name indicates the presence of an amide bond, which is a common feature in many bioactive molecules. Amides are known for their ability to form hydrogen bonds with biological targets, thereby increasing the potency and selectivity of drug candidates. The specific arrangement of the acetamide group in N-(4-methyl-1,3-benzothiazol-2-yl)-2-{2-(2-ofoxo-o phenylethyl)sulfanyl-l , 3 -thiazo l -4 -y l }acetamide suggests that it may interact with proteins or enzymes in a manner that could modulate their activity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that molecules containing benzothiazole and thiazole scaffolds can exhibit a wide range of biological activities due to their ability to interact with various biological targets. For instance, several benzothiazole derivatives have been reported to inhibit the activity of enzymes involved in cancer cell proliferation and survival.

In addition to its potential therapeutic applications, N-(4-methyl-l , 3 -benzothia z ol - 2 -y l )- 2 -{ 2 - ( 2 - o x o - 2 - phenyleth y l ) sulfanyl-l , 3 -thiazo l -4 -y l }acetamide may also serve as a valuable tool in chemical biology research. Its unique structure and predicted biological activities make it a candidate for use in high-throughput screening assays aimed at identifying new drug candidates. Furthermore, its molecular framework could provide insights into the design of novel compounds with enhanced pharmacological properties.

The synthesis of N-(4-methyl-l , 3 -benzothia z ol - 2 -y l )- 2 -{ 2 - ( 2 - o x o - 2 - phenyleth y l ) sulfanyl-l , 3 -thiazo l -4 -y l }acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as substituted benzothiazoles and thiazoles. These intermediates are then coupled using various coupling reactions, such as amide bond formation or sulfide bond formation.

The use of advanced synthetic techniques has enabled researchers to produce complex molecules like N-(4-methyl-l , 3 -benzothia z ol - 2 -y l )- 2 -{ 2 - ( 2 o x o o phenyleth y l ) sulfanyl-l , 3 thiazo l . . . . . . . . . . . . . . . . . acetamide with high precision and efficiency. These techniques include transition metal-catalyzed reactions, which can facilitate bond-forming steps under mild conditions. Additionally, computational methods are increasingly being used to predict reaction outcomes and optimize synthetic routes.

Evaluation of the biological activity of N-(4-methyl-l , 3 ben zothia z ol_22 yl strong >) _{22_(22 oxo_22 phenyleth yl) sulfany ll_13_ thia z ol _44 yl}acetamide requires rigorous testing in vitro and in vivo. In vitro studies typically involve assays designed to measure interactions with specific biological targets such as enzymes or receptors. These assays can provide preliminary evidence of the compound's potency and selectivity.

In vivo studies are essential for assessing the efficacy and safety of potential drug candidates. They often involve administering the compound to animal models or cell lines to evaluate its effects on physiological processes. Positive results from these studies can justify further development efforts aimed at translating the compound into a therapeutic agent.

The growing interest in heterocyclic compounds like N-(4-methyl-l , 3 ben zothia z ol_22 yl strong >) _{22_(22 oxo_22 phenyleth yl) sulfany ll_13_ thia z ol _44 yl}acetamide underscores their potential as lead compounds for drug discovery. As research continues to uncover new biological activities associated with these molecules, it is likely that more derivatives will be synthesized and evaluated for their therapeutic potential. The development of novel pharmaceutical agents remains a critical challenge in modern medicine, and compounds like this one offer hope for addressing unmet medical needs.